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Compound of Interest

Compound Name: Lrrk2-IN-2

Cat. No.: B12412751 Get Quote

Application Note and Protocols for Researchers,
Scientists, and Drug Development Professionals
Note on Compound Name: The information provided pertains to LRRK2-IN-1, a potent and

selective inhibitor of Leucine-rich repeat kinase 2 (LRRK2). It is highly likely that the requested

"Lrrk2-IN-2" was a typographical error, as LRRK2-IN-1 is a widely characterized and

commercially available compound fitting the context of this request.

Introduction
Leucine-rich repeat kinase 2 (LRRK2) is a large, multi-domain protein that is a key target in the

study of Parkinson's disease and other neurodegenerative disorders.[1][2][3][4][5][6] LRRK2-

IN-1 is a potent and selective small molecule inhibitor of LRRK2 kinase activity, effective

against both wild-type and mutant forms of the enzyme, such as the common G2019S

mutation.[7][8][9] Proper preparation and storage of LRRK2-IN-1 stock solutions are critical for

ensuring experimental reproducibility and obtaining reliable data in cell-based assays. This

document provides a detailed protocol for the preparation, storage, and use of LRRK2-IN-1

stock solutions in a cell culture setting.

Physicochemical and Solubility Data
Accurate quantitative data is essential for the precise preparation of stock solutions. The table

below summarizes the key properties of LRRK2-IN-1.
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Parameter Value Source

Molecular Formula C₃₁H₃₈N₈O₃ [7][9]

Molecular Weight 570.69 g/mol [7][8][9]

Appearance Light yellow to yellow solid [7]

Purity ≥98%

CAS Number 1234480-84-2 [7][9]

Solubility in DMSO
≥ 30 mg/mL (approx. 52.57

mM)
[7][8]

Solubility in Ethanol 25 mg/mL [9]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[7][8]

Experimental Protocols
Materials and Equipment
Materials:

LRRK2-IN-1 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Sterile, light-blocking cryovials for aliquoting

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)

Equipment:
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Analytical balance

Laminar flow hood or biosafety cabinet

-20°C and -80°C freezers

Preparation of a 10 mM LRRK2-IN-1 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions in cell culture experiments.

Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to

prevent the absorption of atmospheric water.

Weigh LRRK2-IN-1: In a sterile conical tube, carefully weigh out the desired amount of

LRRK2-IN-1 powder using an analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 5.71 mg of LRRK2-IN-1.

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Example: 0.001 L x 0.010 mol/L x 570.69 g/mol x 1000 mg/g = 5.7069 mg

Solubilization: Under a sterile hood, add the appropriate volume of anhydrous DMSO to the

tube containing the LRRK2-IN-1 powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for several minutes until the powder is

completely dissolved. For concentrations at or above 30 mg/mL, brief sonication in an

ultrasonic water bath may be necessary to achieve full dissolution.[7][8]

Sterilization (Optional): If sterility is a concern, the concentrated stock solution can be

sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-

blocking cryovials. This is crucial to prevent degradation from repeated freeze-thaw cycles.

[7]
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Storage: Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for

long-term storage (up to 1 year).[7][8]

Preparation of Working Solutions for Cell Culture
Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to achieve

the desired final concentration for your experiment. It is critical to ensure that the final

concentration of DMSO in the culture medium is non-toxic to the cells, typically well below

0.5%, and ideally below 0.1%.

Application to Cells: Add the final working solution to your cell cultures and mix gently.

Remember to include a vehicle control (culture medium with the same final concentration of

DMSO) in your experimental design.
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Click to download full resolution via product page

Caption: Inhibition of LRRK2 kinase activity by LRRK2-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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